![molecular formula C9H10N4O B1317041 3-Morpholin-4-ylpyrazine-2-carbonitrile CAS No. 67130-86-3](/img/structure/B1317041.png)
3-Morpholin-4-ylpyrazine-2-carbonitrile
Overview
Description
Scientific Research Applications
Synthesis and Chemical Reactions
- Chumachenko et al. (2014) explored the synthesis of 5-Morpholino-1,3-oxazole-4-carbonitriles, which showed that 5-(morpholin-4-yl)-2-(4-phthalimidobutyl)-1,3-oxazole-4-carbonitrile reacts with hydrazine hydrate to form various products including an aminopyridin compound (Chumachenko, Shablykin, & Brovarets, 2014).
- A similar study in 2015 by the same authors reported the formation of different reaction products under similar conditions, highlighting the potential for diverse chemical reactions involving morpholine derivatives (Chumachenko, Shablykin, & Brovarets, 2015).
- Further exploration of these compounds was conducted by Chumachenko et al. (2014), where they synthesized 5-alkylamino-1,3-oxazole-4-carbonitriles and observed the formation of different aminooxazole compounds (Chumachenko, Shablykin, Vasilenko, & Brovarets, 2014).
Pharmaceutical Applications
- Gadhave and Bhagwat (2017) investigated the synthesis of pyridine-3-carbonitriles and their anti-inflammatory activity, showing the potential pharmaceutical applications of these compounds (Gadhave & Bhagwat, 2017).
Advanced Material Synthesis
- The synthesis of morpholinotetrahydrothieno[2,3-c]isoquinolines was explored by El-Dean, Radwan, and Zaki (2008), demonstrating the potential of morpholine derivatives in the development of novel materials (El-Dean, Radwan, & Zaki, 2008).
properties
IUPAC Name |
3-morpholin-4-ylpyrazine-2-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O/c10-7-8-9(12-2-1-11-8)13-3-5-14-6-4-13/h1-2H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXLNFJRCEBDZES-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=CN=C2C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Morpholin-4-ylpyrazine-2-carbonitrile |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.